Cas no 1539718-46-1 (2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine)

• Product Name: 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• CAS No: 1539718-46-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD26595907
• CID: 5578515
• PubChem ID: 82647665
• Update Time: 2025-10-29

2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine, 2,3,4,5-tetrahydro-2-methyl-
• 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• MDL： MFCD26595907
• Inchi： 1S/C10H13NO/c1-8-6-11-7-9-4-2-3-5-10(9)12-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： SMTCLMJGCOKJJI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CNCC1C

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 261.1±19.0 °C(Predicted)
• pka: 8.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Exploring the Versatile Applications and Properties of 2-Methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS No. 1539718-46-1)

The chemical compound 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS No. 1539718-46-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic compound, featuring a benzoxazepine core, is increasingly studied for its role in drug discovery and organic synthesis. Researchers and industry professionals are particularly interested in its pharmacological activity, synthetic pathways, and structure-activity relationships.

One of the most compelling aspects of 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is its molecular architecture, which combines a benzene ring fused with an oxazepine moiety. This configuration offers remarkable versatility in chemical modifications, making it a valuable scaffold for designing novel bioactive molecules. The presence of the methyl group at the 2-position further enhances its stability and influences its interaction with biological targets. Scientists are actively exploring its potential as a central nervous system (CNS) modulator, given the structural similarities to other known neuroactive compounds.

In the context of current research trends, 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is frequently discussed in relation to drug discovery and medicinal chemistry. With the growing demand for innovative treatments for neurological disorders, this compound's ability to cross the blood-brain barrier is of particular interest. Additionally, its synthetic accessibility and potential for structure-activity optimization make it a promising candidate for further development. Recent studies have highlighted its role in targeting specific receptors, which could lead to breakthroughs in treating conditions like anxiety, depression, and chronic pain.

The synthesis of 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have developed various synthetic routes to optimize yield and purity, with some methods leveraging catalytic processes to enhance efficiency. The compound's physicochemical properties, such as solubility and melting point, are also critical for its application in formulation development. These characteristics are often studied in conjunction with computational modeling to predict its behavior in biological systems.

Beyond pharmaceuticals, 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine has potential applications in material science. Its rigid yet flexible structure makes it a candidate for designing advanced polymers and liquid crystals. The compound's ability to form stable complexes with metals could also pave the way for its use in catalysis and sensor technologies. As industries seek sustainable and high-performance materials, the exploration of such heterocyclic compounds is expected to grow.

From a commercial perspective, the demand for 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is driven by its relevance in research and development. Suppliers and manufacturers are increasingly offering this compound in high purity grades to meet the needs of academic and industrial laboratories. Its patent landscape is also evolving, with several applications highlighting its therapeutic potential. As more data becomes available, the compound's market value is projected to rise, particularly in regions with strong pharmaceutical and biotech sectors.

In summary, 2-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS No. 1539718-46-1) represents a fascinating area of study at the intersection of chemistry and biology. Its structural versatility, bioactive potential, and material applications make it a compound of significant interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing science and technology across multiple disciplines.